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Compound of Interest

Compound Name: 3-Nitrophthalhydrazide

Cat. No.: B1587705

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nitrophthalhydrazide, with the CAS number 3682-15-3, is a heterocyclic organic compound
that serves as a key intermediate in various chemical syntheses. Structurally, it is a derivative
of phthalhydrazide with a nitro group substituent on the phthalic ring. This nitro group
significantly influences the molecule's chemical reactivity and properties, making it a versatile
precursor for synthesizing chemiluminescent compounds, potential therapeutic agents, and
other functional materials. This technical guide provides a comprehensive overview of the
properties, synthesis, and applications of 3-Nitrophthalhydrazide, with a focus on detailed
experimental protocols and the underlying scientific principles.

Chemical and Physical Properties

3-Nitrophthalhydrazide is a stable, solid compound under standard conditions. Its key
chemical and physical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 3682-15-3
5-nitro-2,3-dihydrophthalazine-
IUPAC Name
1,4-dione
3-Nitrophthalhydrazide, 5-
Nitro-2,3-dihydro-1,4-
Synonyms

phthalazinedione, 2,3-Dihydro-

5-nitro-1,4-phthalazinedione

Molecular Formula CsHsN30a4
Molecular Weight 207.14 g/mol
Light yellow to brown
Appearance . .
crystalline solid
Melting Point >300 °C
Density 1.555 g/cm3
N Soluble in organic solvents,
Solubility o S
limited solubility in water.
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Synthesis of 3-Nitrophthalhydrazide

The most common laboratory synthesis of 3-Nitrophthalhydrazide involves the condensation
reaction of 3-nitrophthalic acid with hydrazine.

Experimental Protocol: Synthesis from 3-Nitrophthalic
Acid

This protocol details the synthesis of 3-Nitrophthalhydrazide from 3-nitrophthalic acid and
hydrazine hydrate.
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Materials:

 3-nitrophthalic acid

e Hydrazine hydrate (10% aqueous solution)
» Triethylene glycol

e Hot water

e Large test tube

 To cite this document: BenchChem. [In-Depth Technical Guide to 3-Nitrophthalhydrazide
(CAS 3682-15-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587705#cas-number-3682-15-3-properties-and-

uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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